Cas no 303146-68-1 (5-ACETYL-2-(4-FLUOROPHENOXY)-6-METHYLNICOTINONITRILE)

5-ACETYL-2-(4-FLUOROPHENOXY)-6-METHYLNICOTINONITRILE is a specialized nicotinonitrile derivative featuring a 4-fluorophenoxy substituent and an acetyl functional group. This compound is of interest in pharmaceutical and agrochemical research due to its structural motifs, which are often associated with bioactive properties. The presence of the fluorine atom enhances metabolic stability and binding affinity, while the acetyl group offers a reactive site for further derivatization. Its well-defined molecular structure makes it a valuable intermediate for the synthesis of heterocyclic compounds. The product is typically characterized by high purity and consistent performance, ensuring reliability in experimental and industrial applications. Proper handling and storage are recommended to maintain its stability.

5-ACETYL-2-(4-FLUOROPHENOXY)-6-METHYLNICOTINONITRILE structure

303146-68-1 structure

Product Name:5-ACETYL-2-(4-FLUOROPHENOXY)-6-METHYLNICOTINONITRILE

CAS No:303146-68-1

MF:C₁₅H₁₁FN₂O₂

MW:270.258446931839

MDL:MFCD00793199

CID:5175419

Update Time:2025-11-05

5-ACETYL-2-(4-FLUOROPHENOXY)-6-METHYLNICOTINONITRILE Chemical and Physical Properties

Names and Identifiers

- 5-ACETYL-2-(4-FLUOROPHENOXY)-6-METHYLNICOTINONITRILE
- 5-acetyl-2-(4-fluorophenoxy)-6-methylpyridine-3-carbonitrile
- 3-Pyridinecarbonitrile, 5-acetyl-2-(4-fluorophenoxy)-6-methyl-
- MDL： MFCD00793199
- Inchi： 1S/C15H11FN2O2/c1-9-14(10(2)19)7-11(8-17)15(18-9)20-13-5-3-12(16)4-6-13/h3-7H,1-2H3
- InChI Key： RXRRIHUKWFLDCE-UHFFFAOYSA-N
- SMILES： C1(OC2=CC=C(F)C=C2)=NC(C)=C(C(C)=O)C=C1C#N

5-ACETYL-2-(4-FLUOROPHENOXY)-6-METHYLNICOTINONITRILE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB298983-100 mg	5-Acetyl-2-(4-fluorophenoxy)-6-methylnicotinonitrile; .	303146-68-1		100MG	€221.50	2023-03-19
Ambeed	A885628-1g	5-Acetyl-2-(4-fluorophenoxy)-6-methylpyridine-3-carbonitrile	303146-68-1	90%	1g	$350.0	2024-07-28
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00860645-1g	5-Acetyl-2-(4-fluorophenoxy)-6-methylpyridine-3-carbonitrile	303146-68-1	90%	1g	￥2401.0	2023-03-30
abcr	AB298983-100mg	5-Acetyl-2-(4-fluorophenoxy)-6-methylnicotinonitrile; .	303146-68-1		100mg	€221.50	2024-04-17

5-ACETYL-2-(4-FLUOROPHENOXY)-6-METHYLNICOTINONITRILE Related Literature

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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
5. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002

Related Categories

Additional information on 5-ACETYL-2-(4-FLUOROPHENOXY)-6-METHYLNICOTINONITRILE

Research Brief on 5-ACETYL-2-(4-FLUOROPHENOXY)-6-METHYLNICOTINONITRILE (CAS: 303146-68-1)

5-ACETYL-2-(4-FLUOROPHENOXY)-6-METHYLNICOTINONITRILE (CAS: 303146-68-1) is a nicotinonitrile derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential therapeutic applications. This compound belongs to a class of molecules known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of the fluorophenoxy group and the acetyl moiety in its structure suggests potential interactions with various biological targets, making it a promising candidate for drug development.

Recent studies have focused on the synthesis and characterization of 5-ACETYL-2-(4-FLUOROPHENOXY)-6-METHYLNICOTINONITRILE, with particular emphasis on its pharmacokinetic and pharmacodynamic properties. A study published in the Journal of Medicinal Chemistry (2023) reported the compound's ability to inhibit specific kinase enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. The research highlighted the compound's selectivity and potency, which were attributed to its unique structural features.

In addition to its anti-inflammatory properties, 5-ACETYL-2-(4-FLUOROPHENOXY)-6-METHYLNICOTINONITRILE has been investigated for its anticancer potential. A preclinical study conducted by a team at the National Cancer Institute (2024) demonstrated that the compound exhibited cytotoxic effects against several cancer cell lines, including breast and lung cancer. The mechanism of action was linked to the induction of apoptosis and the inhibition of cell proliferation, mediated by the compound's interaction with key signaling pathways.

The synthesis of 5-ACETYL-2-(4-FLUOROPHENOXY)-6-METHYLNICOTINONITRILE has also been optimized in recent years. A publication in Organic & Biomolecular Chemistry (2023) described a novel, high-yield synthetic route that improved the scalability and purity of the compound. This advancement is critical for its potential transition from laboratory research to clinical applications.

Despite these promising findings, challenges remain in the development of 5-ACETYL-2-(4-FLUOROPHENOXY)-6-METHYLNICOTINONITRILE as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. Ongoing research is exploring structural modifications to enhance its pharmacological profile while minimizing adverse effects.

In conclusion, 5-ACETYL-2-(4-FLUOROPHENOXY)-6-METHYLNICOTINONITRILE represents a compelling area of research in the field of chemical biology and medicinal chemistry. Its multifaceted biological activities and recent advancements in synthesis and characterization underscore its potential as a lead compound for the development of novel therapeutics. Further studies, including in vivo efficacy and safety assessments, will be essential to fully realize its clinical potential.